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Compound of Interest

Compound Name: C20H18FN302S2
Cat. No.: B12138372
Get Quote

A Thienopyrimidine-Based Chemical Probe for
Antiviral & Signhal Transduction Research
Executive Summary

Compound 453584-85-5 is a bioactive small molecule characterized by a thienopyrimidine core
fused to a cyclopentane ring, functionalized with an allyl group and a fluorophenyl-acetamide
moiety. Its primary biological utility lies in its activity against Respiratory Syncytial Virus (RSV)
replication, as disclosed in patent literature (WO2006093518A2). Additionally, the
thienopyrimidine scaffold is a privileged structure in medicinal chemistry, often associated with
SIRT1 inhibition, TRPA1 antagonism, and Eg5 (Kinesin-5) inhibition, making this compound a
versatile probe for interrogating multiple signaling pathways.

Chemical Identity & Properties

The compound is formally named 2-[(3-allyl-4-o0x0-3,5,6,7-tetrahydro-4H-
cyclopental4,5]thieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N-(3-fluorophenyl)acetamide (or its 4-
fluorophenyl isomer depending on specific catalog entries). It belongs to the class of S-
alkylated thienopyrimidines.
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Property Data
CAS Number 453584-85-5
Molecular Formula C20H18FN302S2
Molecular Weight 415.50 g/mol
Scaffold Cyclopenta[4,5]thieno[2,3-d]pyrimidine
_ N-Allyl (position 3), S-Acetamide linker (position
Key Substituents )
2), Fluorophenyl amide
LogP (Predicted) ~4.5 (Lipophilic)
N Soluble in DMSO (>10 mM); Poor aqueous
Solubility -
solubility
Appearance Off-white to pale yellow solid

Structural Visualization

The molecule consists of a tricyclic core (cyclopentathienopyrimidine) linked via a sulfur atom
to an acetamide chain.
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Figure 1: Structural decomposition of Compound 453584-85-5, highlighting the modular
pharmacophores.

Mechanism of Action (MOA)
3.1. Primary Target: RSV Replication Inhibition
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According to patent WO2006093518A2, this compound acts as an inhibitor of RSV
(Respiratory Syncytial Virus). The mechanism likely involves interference with the viral
replication complex:

o Target: The RSV RNA-dependent RNA polymerase (RdRp) complex, specifically the
interaction between the N (nucleoprotein) and P (phosphoprotein), or the L (large
polymerase) protein.

o Effect: Inhibition of viral RNA synthesis (both genomic replication and mRNA transcription),
leading to a reduction in viral load and syncytium formation.

3.2. Secondary Potential: Scaffold-Dependent Activities

The thienopyrimidine scaffold is "privileged,” meaning it frequently binds to diverse protein
targets. Researchers should control for these off-target effects:

e SIRT1 Inhibition: Similar thienopyrimidines (e.g., Ex-527 analogues) inhibit Sirtuin 1, a
NAD+-dependent deacetylase, affecting p53 and metabolic pathways.

e TRPAL1 Antagonism: The core structure resembles known TRPA1 antagonists (e.g., HC-
030031 analogues), potentially modulating calcium influx in sensory neurons.

e Eg5 Inhibition: Dihydropyrimidines and thienopyrimidines can inhibit Kinesin-5 (Eg5), causing
mitotic arrest (monastrol-like phenotype).
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Figure 2: Primary antiviral mechanism and potential off-target pathways associated with the
thienopyrimidine scaffold.

Synthesis & Retrosynthesis

The synthesis of 453584-85-5 follows a convergent route typical for S-alkylated
thienopyrimidines.

o Gewald Reaction: Cyclopentanone is condensed with ethyl cyanoacetate and elemental
sulfur (or a thiocyanate equivalent) to form the 2-aminothiophene-3-carboxylate intermediate.

e Cyclization: The thiophene intermediate is reacted with an isothiocyanate (e.g., allyl
isothiocyanate) or carbon disulfide/ammonia to form the thienopyrimidine-2-thione core.
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o Alkylation: The thione is selectively S-alkylated using 2-chloro-N-(3-fluorophenyl)acetamide
under basic conditions (K2CO3/DMF) to yield the final product.

Experimental Protocols
5.1. Stock Solution Preparation

Due to high lipophilicity (LogP ~4.5), proper formulation is critical to prevent precipitation in
aqueous assays.

e Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).
e Concentration: Prepare a 10 mM or 20 mM master stock.

o Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw
cycles.

e Working Solution: Dilute into culture media or buffer immediately before use. Keep final
DMSO concentration <0.5% to avoid solvent toxicity.

5.2. RSV Antiviral Assay (Minigenome System)

This protocol measures the compound's ability to inhibit viral RNA synthesis using a luciferase
reporter.

e Reagents: HEp-2 cells, RSV minigenome plasmid (encoding Luciferase), helper plasmids (N,
P, L, M2-1), Lipofectamine 2000.

o Step 1. Seed HEp-2 cells in 96-well plates (1.5 x 1074 cells/well).
o Step 2: Transfect cells with the RSV minigenome and helper plasmids.

o Step 3: 4 hours post-transfection, treat cells with Compound 453584-85-5 (serial dilutions:
0.1 uM — 50 pM). Include a vehicle control (DMSO).

e Step 4: Incubate for 24 hours at 37°C.

o Step 5: Lyse cells and measure Luciferase activity using a luminometer.
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Analysis: Plot dose-response curve to determine EC50 (Effective Concentration 50%).

5.3. SIRT1 Inhibition Screening (Off-Target Check)

To verify specificity, screen against SIRT1 using a fluorometric assay.

Assay: Commercial SIRT1 Fluorometric Drug Discovery Kit.
Substrate: Fluorogenic peptide (e.g., p53 sequence with acetylated lysine).

Protocol: Incubate recombinant SIRT1 enzyme with substrate + NAD+ and varying
concentrations of the compound (1 uM, 10 puM).

Readout: Measure fluorescence (Ex/Em = 350/460 nm). A decrease in fluorescence relative
to control indicates inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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